Cas no 866082-47-5 (Benzoic acid, 4-hydroxy-3,5-dimethoxy-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 4-hydroxy-3,5-dimethoxy-, 1,1-dimethylethyl ester
• CAS No: 866082-47-5
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 661211
• PubChem ID: 59702168
• Update Time: 2025-04-19

Benzoic acid, 4-hydroxy-3,5-dimethoxy-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3,5-dimethoxy-, 1,1-dimethylethyl ester
• tert-butyl 4-hydroxy-3,5-dimethoxybenzoate
• DTXSID00732692
• SCHEMBL7263716
• 866082-47-5

• Inchi： 1S/C13H18O5/c1-13(2,3)18-12(15)8-6-9(16-4)11(14)10(7-8)17-5/h6-7,14H,1-5H3
• InChI Key： QHUAUMJSVWNUFK-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)O)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.11542367g/mol
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives